4-Chloro-3-ethoxy-N-pyridin-2-yl-benzenesulfonamide

• Molecular Formula: C13H13ClN2O3S
• Molecular Weight: 312.77 g/mol
• IUPAC Name: 4-chloro-3-ethoxy-N-pyridin-2-ylbenzenesulfonamide
• InChI: InChI=1S/C13H13ClN2O3S/c1-2-19-12-9-10(6-7-11(12)14)20(17,18)16-13-5-3-4-8-15-13/h3-9H,2H2,1H3,(H,15,16)
• InChI Key: LKSCGZXDDMORJN-UHFFFAOYSA-N
• SMILES: CCOC1=C(C=CC(=C1)S(=O)(=O)NC2=CC=CC=N2)Cl

Description

4-Chloro-3-ethoxy-N-pyridin-2-yl-benzenesulfonamide, also known as CPB, is a sulfonamide-based compound that has gained significant attention in the field of medicinal chemistry. The compound is a potent inhibitor of carbonic anhydrase IX (CAIX), an enzyme that is overexpressed in various types of cancer cells.

Scientific Research Applications

4-Chloro-3-ethoxy-N-pyridin-2-yl-benzenesulfonamide has been extensively studied for its potential use in cancer therapy. The compound has been shown to inhibit the growth of cancer cells in vitro and in vivo, particularly in hypoxic conditions where CAIX is overexpressed. 4-Chloro-3-ethoxy-N-pyridin-2-yl-benzenesulfonamide has also been investigated for its potential use as a radiotracer in PET imaging to detect CAIX expression in tumors.

Mechanism of Action

4-Chloro-3-ethoxy-N-pyridin-2-yl-benzenesulfonamide acts as a competitive inhibitor of CAIX, which is involved in regulating pH in cancer cells. CAIX is overexpressed in hypoxic conditions, leading to an acidic environment that promotes tumor growth and metastasis. By inhibiting CAIX, 4-Chloro-3-ethoxy-N-pyridin-2-yl-benzenesulfonamide disrupts the pH regulation in cancer cells, leading to cell death.
Biochemical and Physiological Effects:
4-Chloro-3-ethoxy-N-pyridin-2-yl-benzenesulfonamide has been shown to have a selective inhibitory effect on CAIX, with minimal inhibition of other carbonic anhydrase isoforms. The compound has also been shown to induce apoptosis in cancer cells, leading to cell death. In addition, 4-Chloro-3-ethoxy-N-pyridin-2-yl-benzenesulfonamide has been shown to inhibit tumor growth and metastasis in animal models.

Advantages and Limitations for Lab Experiments

4-Chloro-3-ethoxy-N-pyridin-2-yl-benzenesulfonamide has several advantages for use in lab experiments, including its selectivity for CAIX, its ability to induce apoptosis in cancer cells, and its potential use as a radiotracer in PET imaging. However, the compound has some limitations, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for research on 4-Chloro-3-ethoxy-N-pyridin-2-yl-benzenesulfonamide. One area of interest is the development of analogs with improved solubility and selectivity for CAIX. Another area of interest is the use of 4-Chloro-3-ethoxy-N-pyridin-2-yl-benzenesulfonamide in combination with other cancer therapies, such as chemotherapy and radiation therapy. Additionally, further studies are needed to investigate the potential use of 4-Chloro-3-ethoxy-N-pyridin-2-yl-benzenesulfonamide as a radiotracer in PET imaging.

Synthesis Methods

4-Chloro-3-ethoxy-N-pyridin-2-yl-benzenesulfonamide can be synthesized using a multi-step process. The first step involves the reaction of 4-chloro-3-nitropyridine with sodium ethoxide to form the corresponding ethoxy derivative. The second step involves the reaction of this derivative with benzenesulfonyl chloride in the presence of triethylamine to form the final product, 4-Chloro-3-ethoxy-N-pyridin-2-yl-benzenesulfonamide.